Cas no 1403564-21-5 (3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile)
3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile Chemical and Physical Properties
Names and Identifiers
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- 3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile
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- Inchi: 1S/C16H16N2O2/c1-11-10-15(16(19)8-9-17)12(2)18(11)13-4-6-14(20-3)7-5-13/h4-7,10H,8H2,1-3H3
- InChI Key: LAVRELIEDJASNY-UHFFFAOYSA-N
- SMILES: C(#N)CC(C1C=C(C)N(C2=CC=C(OC)C=C2)C=1C)=O
3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502806-1g |
3-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-3-oxopropanenitrile |
1403564-21-5 | 97% | 1g |
$*** | 2023-03-30 |
3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile
Introduction to 3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile (CAS No: 1403564-21-5)
3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile, identified by its CAS number 1403564-21-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a pyrrole ring substituted with a phenolic group and a nitrile moiety makes it a promising candidate for further investigation in drug discovery.
The compound's structure consists of a pyrrolone core, which is a common scaffold in many biologically active molecules. The pyrrole ring is further functionalized with a 4-methoxy-phenyl group at the 1-position, contributing to its hydrophobicity and potential interaction with biological targets. Additionally, the 2,5-dimethyl substitution on the pyrrole ring enhances its stability and influences its electronic properties, making it an attractive moiety for medicinal chemistry applications.
The nitrile group at the 3-position of the propionitrile moiety is another key feature that contributes to the compound's reactivity and potential biological activity. Nitrile groups are known to participate in various biochemical pathways and can serve as pharmacophores in drug design. The combination of these structural elements suggests that 3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile may exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural features of 3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile make it a compelling candidate for further exploration in this context. For instance, the phenolic group can engage in hydrogen bonding interactions with biological targets, while the pyrrole ring can interact with aromatic residues in proteins. These interactions are crucial for the binding affinity and efficacy of therapeutic agents.
The compound's potential applications extend to the field of synthetic chemistry, where it can serve as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to design derivatives with tailored properties. This flexibility makes 3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile a valuable asset in drug discovery pipelines.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Heterocycles such as pyrroles are known to exhibit a wide range of biological activities due to their ability to mimic natural products and interact with biological targets in specific ways. The structural complexity of 3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile positions it as a promising candidate for further investigation in this area.
The compound's potential pharmacological activity has not been fully explored yet, but preliminary studies suggest that it may have significant therapeutic implications. For example, its structural similarity to known bioactive molecules suggests that it could interfere with key enzymatic pathways involved in disease progression. Further research is needed to elucidate its mechanism of action and assess its potential as a lead compound for drug development.
In conclusion, 3-[1-(4-Methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile (CAS No: 1403564.21-5) represents an exciting opportunity for researchers in the fields of pharmaceutical chemistry and medicinal biology. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.
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